Cas no 25775-97-7 (2',4'-Dinitrophenylglucopyranoside)

2',4'-Dinitrophenylglucopyranoside structure
25775-97-7 structure
Product Name:2',4'-Dinitrophenylglucopyranoside
CAS No:25775-97-7
MF:C12H14N2O10
MW:346.246963977814
CID:914050
Update Time:2023-08-02

2',4'-Dinitrophenylglucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2',4'-dinitrophenylglucopyranoside
    • 2,4-Dnpg
    • 2',4'-Dinitrophenyl-beta-D-glucopyranoside
    • 2,4-Dinitrophenyl hexopyranoside
    • beta-D-Glucopyranoside, 2,4-dinitrophenyl
    • 2',4'-Dinitrophenylglucopyranoside
    • Inchi: 1S/C12H14N2O10/c15-4-8-9(16)10(17)11(18)12(24-8)23-7-2-1-5(13(19)20)3-6(7)14(21)22/h1-3,8-12,15-18H,4H2/t8-,9-,10+,11-,12?/m1/s1
    • InChI Key: XAJUPNGKLHFUED-OZRWLHRGSA-N
    • SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 466
  • XLogP3: -0.7
  • Topological Polar Surface Area: 191

2',4'-Dinitrophenylglucopyranoside Pricemore >>

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